Cas no 403841-98-5 (4-TRIFLUOROMETHOXYBENZYLAMINE HCL)

4-TRIFLUOROMETHOXYBENZYLAMINE HCL structure
403841-98-5 structure
Product Name:4-TRIFLUOROMETHOXYBENZYLAMINE HCL
CAS No:403841-98-5
MF:C8H9ClF3NO
MW:227.6113717556
CID:925712
PubChem ID:53487082
Update Time:2025-04-19

4-TRIFLUOROMETHOXYBENZYLAMINE HCL Chemical and Physical Properties

Names and Identifiers

    • 4-TRIFLUOROMETHOXYBENZYLAMINE HCL
    • [4-(trifluoromethoxy)phenyl]methanamine,hydrochloride
    • p-trifluoromethoxybenzylamine hydrochloride
    • 403841-98-5
    • 1-[4-(Trifluoromethoxy)phenyl]methanamine--hydrogen chloride (1/1)
    • SCHEMBL13268897
    • DTXSID90705234
    • (4-(Trifluoromethoxy)phenyl)methanamine hydrochloride
    • 4-(Trifluoromethoxy)benzylamine hydrochloride
    • Inchi： 1S/C8H8F3NO.ClH/c9-8(10,11)13-7-3-1-6(5-12)2-4-7;/h1-4H,5,12H2;1H
    • InChI Key： DERYYHHWASWUQK-UHFFFAOYSA-N
    • SMILES： Cl.FC(OC1C=CC(=CC=1)CN)(F)F

Computed Properties

  • Exact Mass: 227.03200
  • Monoisotopic Mass: 227.0324761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25000
  • LogP: 3.54620

4-TRIFLUOROMETHOXYBENZYLAMINE HCL Customs Data

  • HS CODE：2922199090
  • Customs Data：

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-TRIFLUOROMETHOXYBENZYLAMINE HCL Pricemore >>

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